isoliquiritin apioside

• CAS No.: 120926-46-7
• Product Name: isoliquiritin apioside
• Molecular Formula: C26H30O13
• Molecular Weight: 550.5 g/mol
• IUPAC Name: (E)-3-[4-[(2S,3R,4S,5S,6R)-3-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-1-(2,4-dihydroxyphenyl)prop-2-en-1-one
• Standard InChI: InChI=1S/C26H30O13/c27-10-19-20(32)21(33)22(39-25-23(34)26(35,11-28)12-36-25)24(38-19)37-15-5-1-13(2-6-15)3-8-17(30)16-7-4-14(29)9-18(16)31/h1-9,19-25,27-29,31-35H,10-12H2/b8-3+/t19-,20-,21+,22-,23+,24-,25+,26-/m1/s1
• Standard InChIKey: VMMVZVPAYFZNBM-KVFWHIKKSA-N
• Isomeric SMILES: C1[C@@]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=CC=C(C=C3)/C=C/C(=O)C4=C(C=C(C=C4)O)O)CO)O)O)O)(CO)O
• SMILES: C1C(C(C(O1)OC2C(C(C(OC2OC3=CC=C(C=C3)C=CC(=O)C4=C(C=C(C=C4)O)O)CO)O)O)O)(CO)O
• Canonical SMILES: C1C(C(C(O1)OC2C(C(C(OC2OC3=CC=C(C=C3)C=CC(=O)C4=C(C=C(C=C4)O)O)CO)O)O)O)(CO)O
• Melting Point: 140°C
• Physical Description: Solid
• Description: Licuroside belongs to the class of organic compounds known as flavonoid o-glycosides. Flavonoid O-glycosides are compounds containing a carbohydrate moiety which is O-glycosidically linked to the 2-phenylchromen-4-one flavonoid backbone. Thus, licuroside is considered to be a flavonoid lipid molecule. Licuroside exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, licuroside is primarily located in the cytoplasm. Outside of the human body, licuroside can be found in herbs and spices. This makes licuroside a potential biomarker for the consumption of this food product.
• Synonyms: 4-O-(beta-D-apiofuranosyl(1-2)-beta-D-glucopyranosyl)isoliquiritigenin; isoliquiritin apioside
• PubChem Compound: 6442433
• Last Modified: Nov 11 2021